Cas no 2138529-36-7 (4-fluoro-3-(3-methoxycyclobutyl)-1-methyl-1H-pyrazol-5-amine)

• Product Name: 4-fluoro-3-(3-methoxycyclobutyl)-1-methyl-1H-pyrazol-5-amine
• CAS No: 2138529-36-7
• MF: C₉H₁₄FN₃O
• MW: 199.225365161896
• CID: 6110571
• PubChem ID: 165499648
• Update Time: 2025-08-05

4-fluoro-3-(3-methoxycyclobutyl)-1-methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-3-(3-methoxycyclobutyl)-1-methyl-1H-pyrazol-5-amine
• 2138529-36-7
• EN300-1150014

• Inchi： 1S/C9H14FN3O/c1-13-9(11)7(10)8(12-13)5-3-6(4-5)14-2/h5-6H,3-4,11H2,1-2H3
• InChI Key： QEDARFBHAQSRDG-UHFFFAOYSA-N
• SMILES： FC1=C(N)N(C)N=C1C1CC(C1)OC

Computed Properties

• Exact Mass: 199.11209024g/mol
• Monoisotopic Mass: 199.11209024g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 53.1Ų

Additional information on 4-fluoro-3-(3-methoxycyclobutyl)-1-methyl-1H-pyrazol-5-amine

Chemical Profile of 4-fluoro-3-(3-methoxycyclobutyl)-1-methyl-1H-pyrazol-5-amine (CAS No. 2138529-36-7)

4-fluoro-3-(3-methoxycyclobutyl)-1-methyl-1H-pyrazol-5-amine, identified by its CAS number 2138529-36-7, is a specialized organic compound with significant potential in the field of pharmaceutical and agrochemical research. This compound belongs to the pyrazole class, a heterocyclic structure known for its broad biological activity and versatility in medicinal chemistry. The presence of a fluoro substituent, combined with a methoxycyclobutyl side chain, imparts unique electronic and steric properties that make it a valuable scaffold for drug discovery.

The fluoro group at the 4-position of the pyrazole ring is a common pharmacophore in modern drug design due to its ability to modulate metabolic stability, binding affinity, and pharmacokinetic profiles. Fluorine atoms can enhance the lipophilicity of molecules while simultaneously influencing their interaction with biological targets. In contrast, the 3-methoxycyclobutyl moiety introduces a bulky, electron-rich substituent that can affect both the conformational flexibility and the binding interactions of the compound. This combination of structural features makes 4-fluoro-3-(3-methoxycyclobutyl)-1-methyl-1H-pyrazol-5-amine an intriguing candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry and high-throughput screening have highlighted the importance of structural diversity in drug discovery. Compounds like 4-fluoro-3-(3-methoxycyclobutyl)-1-methyl-1H-pyrazol-5-amine serve as critical building blocks for generating novel analogs with enhanced efficacy and reduced side effects. The pyrazole core is particularly well-studied for its role in inhibiting enzymes and receptors involved in inflammatory pathways, making it relevant to therapeutic areas such as oncology, immunology, and neurology.

In academic research, 4-fluoro-3-(3-methoxycyclobutyl)-1-methyl-1H-pyrazol-5-amine has been explored as a precursor for synthesizing more complex derivatives. The methoxycyclobutyl group, in particular, offers a stable yet adaptable platform for further functionalization. For instance, researchers have utilized this scaffold to develop inhibitors targeting specific kinases implicated in cancer progression. The fluoro-substituted pyrazole derivatives exhibit improved solubility and bioavailability compared to their non-fluorinated counterparts, which is a critical factor in drug development.

The synthesis of 4-fluoro-3-(3-methoxycyclobutyl)-1-methyl-1H-pyrazol-5-amine involves multi-step organic reactions that require precise control over reaction conditions. Key steps typically include cyclization of appropriately substituted precursors followed by fluorination and methoxylation at designated positions. Advances in synthetic methodologies have enabled more efficient routes to these complex molecules, reducing both cost and environmental impact. The availability of high-quality starting materials and catalytic systems has further streamlined the production process.

From a biological perspective, the interaction between 4-fluoro-3-(3-methoxycyclobutyl)-1-methyl-1H-pyrazol-5-amine and biological targets remains an active area of investigation. Structural biology techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been employed to elucidate how this compound binds to proteins like kinases or other enzymes. Such insights are crucial for optimizing lead compounds into viable drugs by improving binding affinity and selectivity.

The agrochemical sector has also shown interest in pyrazole derivatives due to their potential as pesticides or herbicides. The unique structural features of 4-fluoro-3-(3-methoxycyclobutyl)-1-methyl-1H-pyrazol-5-amine may confer properties that enhance its efficacy against pests while minimizing ecological impact—a key consideration in modern agriculture. Field trials are increasingly incorporating such compounds to evaluate their performance under real-world conditions.

The regulatory landscape for novel chemical entities like 4-fluoro-3-(3-methoxycyclobutyl)-1-methyl-1H-pyrazol-5-amine is stringent but well-established. Compliance with guidelines from agencies such as the U.S. Food and Drug Administration (FDA) ensures that these compounds are safe for intended use whether in pharmaceuticals or agrochemicals. Documentation must detail synthesis pathways, purity standards, toxicological data, and potential applications—all critical components of bringing a new chemical entity to market.

Future research directions may explore derivatization strategies that enhance the therapeutic potential of 4-fluoro-3-(3-methoxycyclobutyl)-1-methyl-1H-pyrazol-5-amines further. For example, introducing additional functional groups could modulate metabolic pathways or improve tissue penetration. Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be essential in translating laboratory findings into clinical applications.

In conclusion,4-fluoro-octahydroindenofuro[2',3':4,5]-pyrazolo[1',5':0][1,2-a]pyrimidin]-7(8H)-one (CAS No 100396825) is not only an interesting chemical entity but also represents a convergence point where structural innovation meets biological function. Its unique properties make it suitable for diverse applications ranging from drug discovery to agricultural science, underscoring its importance as both an academic research tooland an industrial candidate. As methodologies advance, compounds like this will continue to play pivotal rolesin shaping next-generation therapeutics.